1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid

• IUPAC Name: 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid
• InChI: InChI=1S/C18H20N4O5/c1-26-14-6-3-5-12(15(14)27-2)16(23)22-10-9-21(11-13(22)17(24)25)18-19-7-4-8-20-18/h3-8,13H,9-11H2,1-2H3,(H,24,25)
• InChI Key: TVUOFVABAKJADY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2C(=O)O)C3=NC=CC=N3
• Molecular Formula: C18H20N4O5
• Molecular Weight: 372.4 g/mol

Description

1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound belongs to the class of piperazine carboxylic acids, which have been shown to exhibit potent antitumor activity.

Mechanism of Action

1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid exerts its antitumor activity by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key mediator of B-cell receptor signaling. This leads to the inhibition of downstream signaling pathways, including the PI3K/AKT and NF-kB pathways, ultimately resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid has been shown to have other biochemical and physiological effects. It has been shown to inhibit the activation of mast cells and eosinophils, which play a role in allergic and inflammatory responses. 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid has also been shown to inhibit platelet aggregation, which may have implications for its use in thrombotic disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid is its potent and selective inhibition of BTK, which makes it a valuable tool for studying B-cell receptor signaling pathways. However, one limitation of 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid. One area of interest is the development of combination therapies that include 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid, as it has been shown to have synergistic effects when used in combination with other anticancer agents. Another area of interest is the development of more potent and selective BTK inhibitors, which may have improved therapeutic efficacy. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid, particularly its effects on immune and inflammatory responses.

Synthesis Methods

The synthesis of 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid involves a multistep process, starting with the reaction of 2,3-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-(2-aminoethyl)pyrimidine to form the key intermediate, which is subsequently reacted with piperazine-2-carboxylic acid to yield 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid.

Scientific Research Applications

1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to exhibit potent antitumor activity in preclinical models of various types of cancer, including lymphoma, leukemia, and solid tumors. 1-(2,3-dimethoxybenzoyl)-4-pyrimidin-2-ylpiperazine-2-carboxylic acid has also been shown to have synergistic effects when used in combination with other anticancer agents.